Cas no 33926-43-1 (4-(hexyloxy)phenyl 4-[(butoxycarbonyl)oxy]benzoate)

4-(hexyloxy)phenyl 4-[(butoxycarbonyl)oxy]benzoate structure
33926-43-1 structure
Product Name:4-(hexyloxy)phenyl 4-[(butoxycarbonyl)oxy]benzoate
CAS No:33926-43-1
MF:C24H30O6
MW:414.491407871246
CID:1461127
PubChem ID:182149
Update Time:2025-04-20

4-(hexyloxy)phenyl 4-[(butoxycarbonyl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

    • 4-(hexyloxy)phenyl 4-[(butoxycarbonyl)oxy]benzoate
    • (4-hexoxyphenyl) 4-butoxycarbonyloxybenzoate
    • 4-Butoxycarbonyloxy-benzoic acid 4-hexyloxy-phenyl ester
    • 33926-43-1
    • butyl [p-(p-hexyloxyphenyloxycarbonyl)phenyl] carbonate
    • p-Hexyloxyphenyl p-butoxycarbonyloxybenzoate
    • SCHEMBL11744088
    • Benzoic acid, 4-((butoxycarbonyl)oxy)-, 4-(hexyloxy)phenyl ester
    • DTXSID70955513
    • N 22 (liquid crystal)
    • Inchi: 1S/C24H30O6/c1-3-5-7-8-18-27-20-13-15-21(16-14-20)29-23(25)19-9-11-22(12-10-19)30-24(26)28-17-6-4-2/h9-16H,3-8,17-18H2,1-2H3
    • InChI Key: JGIGIJOKCRRGDY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OC(=O)OCCCC)=O)CCCCCC

Computed Properties

  • Exact Mass: 414.2043
  • Monoisotopic Mass: 414.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 15
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Density: 1.111
  • Boiling Point: 538.7°C at 760 mmHg
  • Flash Point: 231°C
  • Refractive Index: 1.527
  • PSA: 71.06

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